Cas no 878727-67-4 (8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878727-67-4
• MF: C₁₇H₁₇N₅O₂
• MW: 323.349182844162
• CID: 5557073
• Update Time: 2025-07-08

8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dimethyl-phenyl)-2,7-dimethyl-1H,7H-1,3a,5,7,8-pentaaza-cyclopenta[a]indene-4,6-dione
• 8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C17H17N5O2/c1-9-5-6-10(2)12(7-9)22-11(3)8-21-13-14(18-16(21)22)20(4)17(24)19-15(13)23/h5-8H,1-4H3,(H,19,23,24)
• InChI Key： ZOZFSIXDGRIIGE-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC(C)=CC=C3C)C1=NC1=C2C(=O)NC(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Overview of 8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878727-67-4)

8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878727-67-4) is a specialized organic compound that has garnered attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-g]purine family, which is known for its potential applications in drug discovery and development. The presence of dimethylphenyl and dimethyl groups in its structure enhances its stability and bioavailability, making it a promising candidate for further study.

The molecular formula of 8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is C17H18N4O2, with a molecular weight of 310.35 g/mol. Its complex structure includes an imidazo-purine core, which is a key feature in many bioactive molecules. Researchers are particularly interested in this compound due to its potential interactions with biological targets, such as enzymes and receptors, which could lead to the development of novel therapeutic agents.

One of the most frequently asked questions about 8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. This property is crucial for its formulation in drug delivery systems. Additionally, its stability under physiological conditions makes it a viable candidate for in vivo studies.

The synthesis of 8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves multi-step organic reactions, including condensation and cyclization processes. Researchers often employ advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm its purity and structural integrity. The compound's CAS No. 878727-67-4 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

In recent years, the demand for imidazo[1,2-g]purine derivatives has increased due to their potential applications in treating various medical conditions. For instance, similar compounds have shown promise in modulating immune responses and inhibiting specific enzymes involved in inflammatory pathways. While 8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is still under investigation, its structural analogs have demonstrated significant biological activity, sparking interest in its potential therapeutic uses.

Another area of interest is the compound's role in cancer research. Given the growing focus on targeted therapies, researchers are exploring how 8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione might interact with cancer cell pathways. Preliminary studies suggest that its purine core could interfere with nucleotide metabolism, a critical process in rapidly dividing cells. However, further research is needed to validate these findings and explore its efficacy in preclinical models.

The market for specialized organic compounds like 8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is expanding, driven by advancements in pharmaceutical and biotechnology industries. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial researchers. Its CAS No. 878727-67-4 ensures traceability and quality control, which are essential for regulatory compliance and reproducibility in scientific studies.

For researchers looking to purchase 8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, it is important to verify the supplier's credentials and the compound's purity. Reputable suppliers typically provide certificates of analysis (CoA) and detailed technical data sheets. Additionally, storage recommendations, such as keeping the compound in a cool, dry place away from light, are critical to maintaining its stability over time.

In conclusion, 8-(2,5-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878727-67-4) represents a fascinating area of research with potential applications in drug development and biochemical studies. Its unique structure, combined with the growing interest in imidazo[1,2-g]purine derivatives, positions it as a compound worthy of further exploration. As scientific understanding of its properties and mechanisms deepens, it may pave the way for innovative therapeutic solutions in the future.